Cas no 497855-75-1 (1H-Imidazole-2-carboxaldehyde, 1-(cyclopropylmethyl)- (9CI))

• Product Name: 1H-Imidazole-2-carboxaldehyde, 1-(cyclopropylmethyl)- (9CI)
• CAS No: 497855-75-1
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1017190
• PubChem ID: 22938558
• Update Time: 2025-04-20

1H-Imidazole-2-carboxaldehyde, 1-(cyclopropylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxaldehyde, 1-(cyclopropylmethyl)- (9CI)
• 1-(Cyclopropylmethyl)-1H-imidazole-2-carboxaldehyde
• 497855-75-1
• 1-(Cyclopropylmethyl)-1H-imidazole-2-carbaldehyde
• DTXSID801223548
• SCHEMBL5655685

• Inchi： 1S/C8H10N2O/c11-6-8-9-3-4-10(8)5-7-1-2-7/h3-4,6-7H,1-2,5H2
• InChI Key： ZWIUISNNTWDFAB-UHFFFAOYSA-N
• SMILES： O=CC1=NC=CN1CC1CC1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų